3-(4-chlorophenyl)-N-(thiophen-2-ylmethyl)azepane-1-carboxamide
Description
3-(4-chlorophenyl)-N-(thiophen-2-ylmethyl)azepane-1-carboxamide, also known as TPCA-1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. TPCA-1 has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in the regulation of immune response, inflammation, and cell proliferation.
Scientific Research Applications
Synthesis and Characterization
Research has focused on synthesizing and characterizing compounds with structural similarities, highlighting methods for labeling, synthesizing Schiff bases, and preparing novel polythiophenes and carboxamides. For example, a method for the ^14C-labeling of a related carboxamide as a CCK-A antagonist was developed, emphasizing the importance of these compounds in pharmaceutical research (Saemian, Shirvani, & Javaheri, 2012). Similarly, the synthesis, characterization, antimicrobial evaluation, and docking studies of thiophene-2-carboxamides highlight their potential in developing new antimicrobial agents (Talupur, Satheesh, & Chandrasekhar, 2021).
Biological Activities
Several studies have explored the antimicrobial, anticancer, and CNS depressant activities of compounds with thiophene and azepane moieties. These research efforts aim to develop new therapeutic agents with improved efficacy and safety profiles. For instance, novel Schiff bases of thiophene-3-carboxamide were synthesized and screened for antimicrobial activity, showing promise as potential antimicrobial agents (Arora, Saravanan, Mohan, & Bhattacharjee, 2013). Additionally, new homopiperazine derivatives, a structural analog to azepanes, have been synthesized and evaluated for their anticancer activity, demonstrating the potential of these compounds in cancer therapy (Teimoori, Panjamurthy, Vinaya, Prasanna, Raghavan, & Rangappa, 2011).
Materials Science Applications
Compounds with thiophene and azepane structures have also been investigated for their applications in materials science, such as in the development of metal-organic frameworks (MOFs) for environmental remediation and sensing applications. One study constructed thiophene-based MOFs capable of efficient luminescence sensing and pesticide removal, showcasing the potential of these materials in environmental and analytical chemistry (Zhao, Xu, Qiu, Kang, Wen, & Zhang, 2017).
properties
IUPAC Name |
3-(4-chlorophenyl)-N-(thiophen-2-ylmethyl)azepane-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2OS/c19-16-8-6-14(7-9-16)15-4-1-2-10-21(13-15)18(22)20-12-17-5-3-11-23-17/h3,5-9,11,15H,1-2,4,10,12-13H2,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSLRNGHYOQCRDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC(C1)C2=CC=C(C=C2)Cl)C(=O)NCC3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-chlorophenyl)-N-(thiophen-2-ylmethyl)azepane-1-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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